Cas no 1280934-04-4 (N-(1-cyano-1-methylpropyl)-2-4-(trifluoromethyl)phenylacetamide)

• Product Name: N-(1-cyano-1-methylpropyl)-2-4-(trifluoromethyl)phenylacetamide
• CAS No: 1280934-04-4
• MF: C₁₄H₁₅F₃N₂O
• MW: 284.276913881302
• CID: 5451927
• PubChem ID: 53544254
• Update Time: 2023-11-24

N-(1-cyano-1-methylpropyl)-2-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanobutan-2-yl)-2-[4-(trifluoromethyl)phenyl]acetamide
• EN300-26683587
• 1280934-04-4
• Z959307642
• N-(1-cyano-1-methylpropyl)-2-[4-(trifluoromethyl)phenyl]acetamide
• AKOS011394505
• N-(1-Cyano-1-methylpropyl)-4-(trifluoromethyl)benzeneacetamide
• N-(1-cyano-1-methylpropyl)-2-4-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C14H15F3N2O/c1-3-13(2,9-18)19-12(20)8-10-4-6-11(7-5-10)14(15,16)17/h4-7H,3,8H2,1-2H3,(H,19,20)
• InChI Key： NASJCBQQSUBXNM-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C#N)(C)CC)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 284.11364759g/mol
• Monoisotopic Mass: 284.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.7±45.0 °C(Predicted)
• pka: 12.30±0.46(Predicted)